Cas no 467426-68-2 (cis-N,N-Diethyl-2-iodocyclopropanecarboxamide)

• Product Name: cis-N,N-Diethyl-2-iodocyclopropanecarboxamide
• CAS No: 467426-68-2
• MF: C₈H₁₄INO
• MW: 267.1073346138
• MDL: MFCD28122611
• CID: 2092629
• PubChem ID: 86280131
• Update Time: 2025-05-20

cis-N,N-Diethyl-2-iodocyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• cis-N,N-Diethyl-2-iodocyclopropanecarboxamide
• (cis)-N,N-Diethyl-2-iodocyclopropanecarboxamide
• 467426-68-2
• (1S,2S)-N,N-DIETHYL-2-IODOCYCLOPROPANE-1-CARBOXAMIDE
• AKOS024463422
• CS3129
• AC-31161
• SCHEMBL22265845
• Cyclopropanecarboxamide, N,N-diethyl-2-iodo-, (1R,2R)-rel-
• MFCD28122611

• MDL： MFCD28122611
• Inchi： 1S/C8H14INO/c1-3-10(4-2)8(11)6-5-7(6)9/h6-7H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： ZFCGMGMQICLJSS-RQJHMYQMSA-N
• SMILES： I[C@H]1C[C@H]1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 267.01201g/mol
• Monoisotopic Mass: 267.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Additional information on cis-N,N-Diethyl-2-iodocyclopropanecarboxamide

CAS No. 467426-68-2: cis-N,N-Diethyl-2-iodocyclopropanecarboxamide

cis-N,N-Diethyl-2-iodocyclopropanecarboxamide is a compound with the CAS registry number 467426-68-2, which is widely recognized in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, featuring a cyclopropane ring substituted with an iodine atom and a carboxamide group. The cis configuration of the molecule plays a crucial role in its chemical properties and reactivity, making it a valuable compound for various applications in synthetic chemistry and drug discovery.

The synthesis of cis-N,N-Diethyl-2-iodocyclopropanecarboxamide typically involves multi-step reactions, including the formation of the cyclopropane ring and subsequent functionalization. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. Researchers have employed advanced techniques, such as X-ray crystallography and computational modeling, to better understand the spatial arrangement of atoms in this molecule, which is critical for its interaction with biological targets.

In terms of physical properties, cis-N,N-Diethyl-2-iodocyclopropanecarboxamide exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but may undergo decomposition under harsh acidic or basic environments.

The application of this compound extends into several areas, including materials science and pharmacology. In materials science, researchers have explored its potential as a precursor for constructing advanced materials with unique mechanical properties. In pharmacology, cis-N,N-Diethyl-2-iodocyclopropanecarboxamide has shown promise as a lead compound for developing novel therapeutic agents targeting specific biological pathways. Recent studies have demonstrated its ability to modulate enzyme activity, making it a candidate for drug development programs.

Moreover, the environmental impact of cis-N,N-Diethyl-2-iodocyclopropanecarboxamide has been a subject of interest. Researchers have conducted biodegradation studies to assess its persistence in natural environments. Results suggest that under aerobic conditions, the compound undergoes slow degradation, highlighting the need for proper disposal methods to minimize environmental impact.

In conclusion, cis-N,N-Diethyl-2-iodocyclopropanecarboxamide (CAS No. 467426-68-2) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and stereochemical properties make it an invaluable tool for researchers in organic synthesis and drug discovery. As ongoing studies continue to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.